Cas no 1207005-06-8 (3-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-1,4-dihydroquinolin-4-one
• CAS No: 1207005-06-8
• MF: C₁₈H₁₂ClN₃O₂
• MW: 337.759782791138
• CID: 5398434
• Update Time: 2025-05-20

3-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-4(1H)-quinolinone
• 3-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C18H12ClN3O2/c1-22-10-13(16(23)12-7-3-5-9-15(12)22)18-20-17(21-24-18)11-6-2-4-8-14(11)19/h2-10H,1H3
• InChI Key： OPFSMMFNFNWMBP-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(=O)C(C2ON=C(C3=CC=CC=C3Cl)N=2)=C1

Experimental Properties

• Density: 1.374±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 495.0±55.0 °C(Predicted)
• pka: 0.83±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-1,4-dihydroquinolin-4-one (CAS No. 1207005-06-8)

The compound 3-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-1,4-dihydroquinolin-4-one (CAS No. 1207005-06-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole ring linked to a dihydroquinolin-4-one core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with multiple biological targets.

In recent years, the demand for novel heterocyclic compounds like 3-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-1,4-dihydroquinolin-4-one has surged due to their versatility in drug discovery. The 2-chlorophenyl moiety enhances the compound's lipophilicity, which is crucial for membrane permeability in drug design. This characteristic aligns with current trends in small-molecule therapeutics, where optimizing pharmacokinetic properties is a top priority. Additionally, the 1,2,4-oxadiazole ring is known for its stability and metabolic resistance, making it a valuable component in medicinal chemistry.

The synthesis of CAS No. 1207005-06-8 involves multi-step organic reactions, often starting from readily available precursors like 2-chlorobenzonitrile and 1-methyl-4-quinolinone. Advanced techniques such as microwave-assisted synthesis and catalytic cyclization have been explored to improve yield and efficiency. These methods are particularly relevant in the context of green chemistry, a hot topic among researchers aiming to reduce environmental impact. The compound's crystallographic data and spectroscopic properties (e.g., NMR, IR, and mass spectrometry) have been well-documented, facilitating its identification and purity assessment.

One of the most frequently asked questions about 3-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-1,4-dihydroquinolin-4-one revolves around its potential biological activities. Preliminary studies suggest interactions with enzyme targets such as kinases and proteases, which are critical in cancer research and inflammatory diseases. However, comprehensive in vitro and in vivo studies are still needed to validate these claims. The compound's structure-activity relationship (SAR) is another area of active investigation, as subtle modifications could unlock new therapeutic avenues.

From an industrial perspective, CAS No. 1207005-06-8 is often discussed in forums focusing on high-throughput screening and fragment-based drug design. Its modular structure allows for easy derivatization, making it a favorite among combinatorial chemistry enthusiasts. Moreover, the rise of AI-driven drug discovery has further amplified interest in such compounds, as machine learning models can predict their binding affinities and toxicity profiles with increasing accuracy.

In conclusion, 3-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-1,4-dihydroquinolin-4-one represents a fascinating intersection of organic synthesis, medicinal chemistry, and computational biology. Its CAS No. 1207005-06-8 serves as a unique identifier for researchers navigating the vast landscape of small-molecule libraries. As the scientific community continues to explore its potential, this compound may soon find its place in the next generation of therapeutic agents or agrochemical innovations.